Cas no 155789-84-7 (3,6-Dimethyl-3H-imidazo4,5-bpyridin-2-amine)

• Product Name: 3,6-Dimethyl-3H-imidazo4,5-bpyridin-2-amine
• CAS No: 155789-84-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 107139
• PubChem ID: 10351990
• Update Time: 2025-11-02

3,6-Dimethyl-3H-imidazo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridin-2-amine,3,6-dimethyl-
• 3,6-dimethylimidazo[4,5-b]pyridin-2-amine
• 2-AMINO-3,6-DIMETHYLIMIDAZO(4,5-B)PYRIDINE
• AKOS017529852
• 3H-Imidazo[4,5-b]pyridin-2-amine, 3,6-dimethyl-
• DTXSID00438480
• 155789-84-7
• 3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine
• 2-Amino-3,6-dimethylimidazo[4,5-b]pyridine
• 3,6-Dimethyl-3H-imidazo4,5-bpyridin-2-amine

• Inchi： 1S/C8H10N4/c1-5-3-6-7(10-4-5)12(2)8(9)11-6/h3-4H,1-2H3,(H2,9,11)
• InChI Key： YDWUSTTVTDTDPJ-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=CC(C)=CN=C12

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3,6-Dimethyl-3H-imidazo4,5-bpyridin-2-amine

3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine (CAS 155789-84-7): A Comprehensive Guide to Properties and Applications

3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine (CAS 155789-84-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This imidazopyridine derivative features a unique molecular structure combining imidazole and pyridine rings, making it particularly valuable for various scientific applications.

The compound's molecular formula is C₈H₁₀N₄, with a molecular weight of 162.19 g/mol. Its imidazo[4,5-b]pyridine core structure contributes to its remarkable stability and diverse reactivity patterns. Researchers have shown growing interest in this compound due to its potential as a pharmacological scaffold and its applications in organic electronics.

Recent studies highlight the compound's relevance in addressing current scientific challenges, particularly in the development of new therapeutic agents. The 3,6-dimethyl substitution pattern on the imidazopyridine system offers interesting possibilities for drug design, as it can influence both the compound's bioavailability and its interaction with biological targets.

From a synthetic chemistry perspective, 155789-84-7 serves as a versatile intermediate. Its amine functionality at position 2 allows for various derivatization reactions, making it valuable for creating libraries of related compounds. This characteristic has made it particularly useful in medicinal chemistry research, where structure-activity relationship studies are crucial.

The compound's thermal stability and photophysical properties have also attracted attention in materials science. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and other electronic applications, where its conjugated system and rigid structure offer advantages for charge transport.

Quality control of 3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications, typically ≥95% or higher for most scientific uses.

Storage recommendations for this compound include keeping it in a cool, dry place, protected from light and moisture. While not classified as hazardous under standard conditions, proper laboratory handling procedures should always be followed when working with any chemical substance.

The global market for imidazopyridine derivatives like 155789-84-7 has shown steady growth, driven by increasing research activities in pharmaceutical development and advanced materials. Custom synthesis services for this compound are available from several specialty chemical providers, catering to the needs of academic and industrial researchers.

Recent patent literature reveals growing interest in applications of 3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine derivatives, particularly in areas related to kinase inhibition and central nervous system targets. These developments align with current trends in personalized medicine and targeted therapies.

For researchers considering this compound, it's important to note that its solubility characteristics vary significantly with solvent choice. While it shows moderate solubility in polar organic solvents like DMSO and DMF, it has limited solubility in water, which may influence experimental design decisions.

The future outlook for 3,6-Dimethyl-3H-imidazo[4,5-b]pyridin-2-amine appears promising, with potential applications expanding beyond its current uses. Ongoing research may uncover new biological activities or material properties that could further enhance its scientific and commercial value.